Cas no 136421-63-1 (1-Benzyl-3-phenoxypiperidine)
1-Benzyl-3-phenoxypiperidine is a piperidine derivative characterized by the presence of benzyl and phenoxy substituents at the 1- and 3-positions, respectively. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural features, which may influence binding affinity and selectivity in receptor interactions. The benzyl group enhances lipophilicity, potentially improving membrane permeability, while the phenoxy moiety can contribute to π-stacking interactions. Its modular structure allows for further functionalization, making it a versatile intermediate in the synthesis of bioactive molecules. Researchers value this compound for its potential applications in the development of CNS-targeting agents or as a scaffold for probing structure-activity relationships.
1-Benzyl-3-phenoxypiperidine structure
Product Name:1-Benzyl-3-phenoxypiperidine
CAS No:136421-63-1
MF:C18H21NO
MW:267.365444898605
CID:827387
Update Time:2025-06-09
1-Benzyl-3-phenoxypiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-3-phenoxypiperidine
- 6473AA
- Piperidine, 3-phenoxy-1-(phenylmethyl)-
- AX8162670
-
- Inchi: 1S/C18H21NO/c1-3-8-16(9-4-1)14-19-13-7-12-18(15-19)20-17-10-5-2-6-11-17/h1-6,8-11,18H,7,12-15H2
- InChI Key: NKJBWZQGCAPMGQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1CCCN(CC2C=CC=CC=2)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 269
- XLogP3: 4
- Topological Polar Surface Area: 12.5
Experimental Properties
- Density: 1.089±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 378.1±35.0 ºC (760 Torr),
- Flash Point: 111.4±28.3 ºC,
- Solubility: Very slightly soluble (0.14 g/l) (25 º C),
1-Benzyl-3-phenoxypiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129005294-250mg |
1-Benzyl-3-phenoxypiperidine |
136421-63-1 | 97% | 250mg |
191.10 USD | 2021-06-01 | |
| Alichem | A129005294-1g |
1-Benzyl-3-phenoxypiperidine |
136421-63-1 | 97% | 1g |
502.64 USD | 2021-06-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VR685-50mg |
1-Benzyl-3-phenoxypiperidine |
136421-63-1 | 97% | 50mg |
534.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VR685-200mg |
1-Benzyl-3-phenoxypiperidine |
136421-63-1 | 97% | 200mg |
1340.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VR685-100mg |
1-Benzyl-3-phenoxypiperidine |
136421-63-1 | 97% | 100mg |
539CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VR685-250mg |
1-Benzyl-3-phenoxypiperidine |
136421-63-1 | 97% | 250mg |
1111CNY | 2021-05-08 | |
| Chemenu | CM179835-1g |
1-benzyl-3-phenoxypiperidine |
136421-63-1 | 97% | 1g |
$456 | 2021-08-05 | |
| Chemenu | CM179835-250mg |
1-benzyl-3-phenoxypiperidine |
136421-63-1 | 97% | 250mg |
$99 | 2023-01-10 | |
| Chemenu | CM179835-1g |
1-benzyl-3-phenoxypiperidine |
136421-63-1 | 97% | 1g |
$268 | 2023-01-10 | |
| Ambeed | A270850-100mg |
1-Benzyl-3-phenoxypiperidine |
136421-63-1 | 97% | 100mg |
$51.0 | 2024-04-24 |
1-Benzyl-3-phenoxypiperidine Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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